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Compound of Interest

Compound Name: Phenatine

Cat. No.: B091813 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

Phenatine, also known as Phentermine. Adherence to these procedures is essential to ensure

a safe laboratory environment and minimize risks associated with this compound.

Phenatine is a substituted amphetamine, classified as a Schedule IV controlled substance.[1]

[2] It acts as a central nervous system stimulant and is toxic if swallowed, in contact with skin,

or if inhaled.[3][4]

Hazard Identification and Chemical Properties
A summary of the key hazards and physical and chemical properties of Phenatine
(Phentermine) is provided below.
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Property Value Citation

Chemical Formula C₁₀H₁₅N [1]

Molecular Weight 149.23 g/mol [1]

Appearance
Oily liquid or white crystalline

powder
[1]

Boiling Point 206 °C [1]

Melting Point 205 °C [1]

Signal Word Danger [3][5]

GHS Hazard Statements

H301: Toxic if swallowedH311:

Toxic in contact with skinH331:

Toxic if inhaledH370: Causes

damage to organs

[3][4]

Personal Protective Equipment (PPE)
Strict adherence to the following PPE requirements is mandatory when handling Phenatine to

prevent exposure.

Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to

EN 166 (EU) or NIOSH (US) standards.[6]

Skin Protection: An appropriate lab coat should be worn. For handling the pure substance or

concentrated solutions, wear fire/flame resistant and impervious clothing.[6] Nitrile gloves are

recommended. Change gloves immediately if they become contaminated.

Respiratory Protection: All work with Phenatine powder or solutions that may generate

aerosols should be conducted in a certified chemical fume hood to ensure good ventilation

and exhaustion at the workplace.[3][4] If exposure limits are exceeded, a full-face respirator

should be used.[6]

Operational Plan for Handling
Engineering Controls:
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Work with Phenatine in a well-ventilated area, preferably a chemical fume hood, to minimize

inhalation exposure.[4]

An eyewash station and safety shower must be readily accessible in the immediate work

area.

Safe Handling Practices:

Avoid all personal contact, including inhalation of dust or aerosols and contact with skin and

eyes.[4]

Do not eat, drink, or smoke in areas where Phenatine is handled or stored.[4][5][7]

Wash hands thoroughly after handling the compound.[5][7]

Keep the container tightly sealed when not in use.[3]

Storage:

Store in a cool, well-ventilated place, locked up and away from incompatible materials such

as strong oxidizing agents.[4][5]

Preserve in tight, light-resistant containers.[7]

Emergency Procedures
First-Aid Measures:

If Swallowed: Immediately call a poison center or doctor. Rinse mouth. Do not induce

vomiting.[5][7]

In Case of Skin Contact: Immediately remove any contaminated clothing. Wash skin with

soap and copious amounts of water for at least 15 minutes. Seek medical attention.[7]

In Case of Eye Contact: Immediately hold eyelids apart and flush the eye continuously with

running water for at least 15 minutes. Seek immediate medical attention.[4][7]
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If Inhaled: Move the person to fresh air. If breathing is difficult, provide oxygen. Call for a

doctor.[3]

Spill and Accidental Release Measures:

Minor Spills:

Evacuate the immediate area.

Wear appropriate PPE, including respiratory protection.

Absorb liquid spills with an inert material (e.g., sand, diatomite, universal binders).[3]

For solid spills, carefully sweep up the material to avoid generating dust.

Place the waste in a sealed, labeled container for disposal.

Major Spills:

Evacuate the laboratory and alert others.

Contact your institution's emergency response team.

Prevent the spill from entering drains or waterways.[3]

Disposal Plan
All waste containing Phenatine must be treated as hazardous waste and disposed of in

accordance with local, regional, and national regulations.

Waste Collection:

Collect all solid and liquid waste containing Phenatine in clearly labeled, sealed, and

appropriate containers.

Do not mix with other waste streams unless specifically instructed to do so by your

institution's environmental health and safety department.

Disposal:
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Dispose of the contents and container at an approved waste disposal plant.[5][7]

Contact your institution's hazardous waste disposal program for specific instructions on

collection and disposal procedures.

Workflow for Handling and Disposal of Phenatine
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Workflow for Safe Handling and Disposal of Phenatine

Preparation

Handling

Cleanup and Decontamination

Waste Disposal

Don Appropriate PPE
(Goggles, Lab Coat, Gloves)

Prepare Chemical Fume Hood

Weigh Phenatine in Fume Hood

Prepare Solution or
Perform Experiment

Decontaminate Work Surfaces

Collect Phenatine Waste
in Labeled Container

Remove and Dispose of
Contaminated PPE

Store Waste in Designated
Hazardous Waste Area

Request Waste Pickup by
EH&S Department
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Caption: A flowchart illustrating the key steps for the safe handling and disposal of Phenatine
in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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